Cas no 934172-40-4 (5-Methyl-3-isoxazoleacetic Acid Methyl Ester)
934172-40-4 structure
Product Name:5-Methyl-3-isoxazoleacetic Acid Methyl Ester
CAS No:934172-40-4
MF:C7H9NO3
MW:155.151262044907
MDL:MFCD18833816
CID:1020494
PubChem ID:45117967
Update Time:2025-04-20
5-Methyl-3-isoxazoleacetic Acid Methyl Ester Chemical and Physical Properties
Names and Identifiers
-
- 3-Isoxazoleacetic acid, 5-methyl-, methyl ester
- 934172-40-4
- methyl 2-(5-methyl-1,2-oxazol-3-yl)acetate
- 5-Methyl-3-isoxazoleacetic acid methyl ester
- Methyl2-(5-methylisoxazol-3-yl)acetate
- CS-0037672
- BFEXHCWYSBOWEK-UHFFFAOYSA-N
- (5-methyl-isoxazol-3-yl)-acetic acid methyl ester
- AM806365
- SCHEMBL2828069
- MFCD18833816
- W10286
- AKOS027255469
- Methyl 2-(5-methylisoxazol-3-yl)acetate
- AS-54819
- 3-Isoxazoleacetic acid, 5-methyl-, methyl ester
- 5-Methyl-3-isoxazoleacetic Acid Methyl Ester
-
- MDL: MFCD18833816
- Inchi: 1S/C7H9NO3/c1-5-3-6(8-11-5)4-7(9)10-2/h3H,4H2,1-2H3
- InChI Key: BFEXHCWYSBOWEK-UHFFFAOYSA-N
- SMILES: O1C(C)=CC(CC(=O)OC)=N1
Computed Properties
- Exact Mass: 155.058243149g/mol
- Monoisotopic Mass: 155.058243149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 52.3Ų
5-Methyl-3-isoxazoleacetic Acid Methyl Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB461834-250 mg |
5-Methyl-3-isoxazoleacetic acid methyl ester; . |
934172-40-4 | 250mg |
€407.10 | 2023-06-15 | ||
| abcr | AB461834-1 g |
5-Methyl-3-isoxazoleacetic acid methyl ester; . |
934172-40-4 | 1g |
€814.20 | 2023-06-15 | ||
| Chemenu | CM323493-1g |
Methyl 2-(5-methylisoxazol-3-yl)acetate |
934172-40-4 | 95% | 1g |
$421 | 2021-08-18 | |
| Chemenu | CM323493-5g |
Methyl 2-(5-methylisoxazol-3-yl)acetate |
934172-40-4 | 95% | 5g |
$1262 | 2021-08-18 | |
| Chemenu | CM323493-1g |
Methyl 2-(5-methylisoxazol-3-yl)acetate |
934172-40-4 | 95% | 1g |
$768 | 2024-07-19 | |
| TRC | I918513-10mg |
5-Methyl-3-isoxazoleacetic Acid Methyl Ester |
934172-40-4 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | I918513-50mg |
5-Methyl-3-isoxazoleacetic Acid Methyl Ester |
934172-40-4 | 50mg |
$ 135.00 | 2022-06-04 | ||
| TRC | I918513-100mg |
5-Methyl-3-isoxazoleacetic Acid Methyl Ester |
934172-40-4 | 100mg |
$ 230.00 | 2022-06-04 | ||
| eNovation Chemicals LLC | D767762-100mg |
3-Isoxazoleacetic Acid, 5-Methyl-, Methyl Ester |
934172-40-4 | 95% | 100mg |
$280 | 2024-06-06 | |
| eNovation Chemicals LLC | D767762-250mg |
3-Isoxazoleacetic Acid, 5-Methyl-, Methyl Ester |
934172-40-4 | 95% | 250mg |
$440 | 2024-06-06 |
5-Methyl-3-isoxazoleacetic Acid Methyl Ester Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
934172-40-4 (5-Methyl-3-isoxazoleacetic Acid Methyl Ester) Related Products
- 173850-46-9(Ethyl 2-(3-methylisoxazol-5-yl)acetate)
- 82669-57-6(3-Isoxazoleaceticacid,ethylester(9CI))
- 1260642-61-2(5-methyl-3-isoxazolylethyl formate)
- 80073-32-1(3-Isoxazolepropanoicacid, 5-methyl-)
- 27349-40-2(5-Isoxazoleacetic acid,3-methyl-, methyl ester)
- 26640-44-8(3,5-Isoxazoledipropanoic acid, dimethyl ester)
- 3929-70-2(N-methyl-2-[(7-methyl-2-propyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-yl)sulfanyl]acetamide)
- 138741-54-5(3-Isoxazoleaceticacid,5-(aminomethyl)-(9CI))
- 91945-49-2(3-Isoxazolepropanoicacid, 5-methyl-, methyl ester)
- 60148-50-7(3-Isoxazoleacetic acid,5-methyl-, ethyl ester)
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